Cas no 68391-28-6 (4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane)

4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane structure
68391-28-6 structure
Product Name:4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane
CAS No:68391-28-6
MF:C10H18S
MW:170.314921855927
CID:970326
PubChem ID:109322
Update Time:2025-04-19

4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane
    • 1,8-Thiocineol
    • 1-methyl-4-(propan-2-yl)-7-thiabicyclo[2.2.1]heptane
    • 4-Isopropyl-1-methyl-7-thiabicyclo(2.2.1)heptane
    • 7-Thiabicyclo(2.2.1)heptane, 1-methyl-4-(1-methylethyl)-
    • Thiocineole
    • 68391-28-6
    • NS00036564
    • 7-Thiabicyclo[2.2.1]heptane, 1-methyl-4-(1-methylethyl)-
    • DTXSID0071463
    • EINECS 269-939-3
    • SCHEMBL17627734
    • PUQONFDEJWVBAS-UHFFFAOYSA-N
    • Inchi: 1S/C10H18S/c1-8(2)10-6-4-9(3,11-10)5-7-10/h8H,4-7H2,1-3H3
    • InChI Key: PUQONFDEJWVBAS-UHFFFAOYSA-N
    • SMILES: S1C2(C)CCC1(C(C)C)CC2

Computed Properties

  • Exact Mass: 170.11304
  • Monoisotopic Mass: 170.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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